Cas no 1249783-02-5 (1,4-Thiazepane-4-sulfonyl chloride)

• Product Name: 1,4-Thiazepane-4-sulfonyl chloride
• CAS No: 1249783-02-5
• MF: C₅H₁₀ClNO₂S₂
• MW: 215.72139787674
• MDL: MFCD14662452
• CID: 5206929
• PubChem ID: 61419446
• Update Time: 2025-06-29

1,4-Thiazepane-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,4-thiazepane-4-sulfonyl chloride
• 1,4-thiazepane-4-sulfonylchloride
• 1,4-Thiazepine-4(5H)-sulfonyl chloride, tetrahydro-
• 1,4-Thiazepane-4-sulfonyl chloride

• MDL： MFCD14662452
• Inchi： 1S/C5H10ClNO2S2/c6-11(8,9)7-2-1-4-10-5-3-7/h1-5H2
• InChI Key： SJKUZOJYOSRLHC-UHFFFAOYSA-N
• SMILES： ClS(N1CCSCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 211
• XLogP3: 1.1
• Topological Polar Surface Area: 71.1

Additional information on 1,4-Thiazepane-4-sulfonyl chloride

Recent Advances in the Application of 1,4-Thiazepane-4-sulfonyl chloride (CAS: 1249783-02-5) in Chemical Biology and Pharmaceutical Research

1,4-Thiazepane-4-sulfonyl chloride (CAS: 1249783-02-5) is a versatile sulfonyl chloride derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique thiazepane ring structure, serves as a valuable building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents targeting infectious diseases and cancer.

A key area of research involving 1,4-Thiazepane-4-sulfonyl chloride focuses on its role as a sulfonylation reagent. Sulfonylation reactions are pivotal in medicinal chemistry for modifying peptides and small molecules to enhance their pharmacological properties. Recent publications highlight its efficacy in introducing sulfonyl groups into nucleophilic sites, such as amines and hydroxyl groups, under mild reaction conditions. This capability makes it an attractive tool for the rapid diversification of compound libraries in high-throughput screening campaigns.

In addition to its synthetic applications, 1,4-Thiazepane-4-sulfonyl chloride has been investigated for its direct biological activity. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects against certain enzymes, including cysteine proteases and carbonic anhydrases. These findings open new avenues for the design of enzyme inhibitors with potential therapeutic applications. For instance, one study demonstrated that sulfonamide derivatives synthesized from 1,4-Thiazepane-4-sulfonyl chloride showed promising activity against the SARS-CoV-2 main protease, highlighting its relevance in antiviral drug development.

The stability and reactivity of 1,4-Thiazepane-4-sulfonyl chloride have also been subjects of recent investigations. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its behavior in various solvents and under different pH conditions. These studies provide critical insights into optimizing reaction conditions for its use in complex synthetic pathways. Furthermore, computational modeling has been utilized to predict its reactivity patterns, aiding in the rational design of novel derivatives with improved efficacy and selectivity.

Looking ahead, the potential of 1,4-Thiazepane-4-sulfonyl chloride extends beyond its current applications. Ongoing research is exploring its utility in targeted drug delivery systems, where its sulfonyl chloride moiety can be leveraged for conjugation with biomolecules. Additionally, its role in the development of covalent inhibitors, which form irreversible bonds with target proteins, is an emerging area of interest. These advancements underscore the compound's versatility and its growing importance in the toolkit of medicinal chemists and chemical biologists.

In conclusion, 1,4-Thiazepane-4-sulfonyl chloride (CAS: 1249783-02-5) represents a promising scaffold with diverse applications in drug discovery and chemical biology. Recent studies have elucidated its synthetic utility, biological activity, and potential for further innovation. As research continues to uncover new facets of its reactivity and applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Future efforts should focus on expanding its derivative library and exploring its mechanisms of action in greater detail to fully realize its potential in addressing unmet medical needs.